Cas no 577964-09-1 (4-Allyl-3-((3-chlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole)

• Product Name: 4-Allyl-3-((3-chlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• CAS No: 577964-09-1
• MF: C₁₆H₁₄ClN₃S₂
• MW: 347.885459423065
• CID: 3051713
• PubChem ID: 937612
• Update Time: 2025-04-21

4-Allyl-3-((3-chlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-3-((3-chlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• 638-239-3
• 3-[(3-chlorobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
• STL276539
• AKOS002188442
• 577964-09-1
• 4-ALLYL-3-((3-CHLOROBENZYL)THIO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE

• Inchi： 1S/C16H14ClN3S2/c1-2-8-20-15(14-7-4-9-21-14)18-19-16(20)22-11-12-5-3-6-13(17)10-12/h2-7,9-10H,1,8,11H2
• InChI Key： YADDHXHFBAKIHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NN=C(C2=CC=CS2)N1CC=C

Computed Properties

• Exact Mass: 347.0317675Da
• Monoisotopic Mass: 347.0317675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.3Ų